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Compound of Interest

Compound Name: Fenofibrate-d6

Cat. No.: B023405 Get Quote

For researchers and scientists engaged in drug development and other laboratory work, the

responsible management of chemical waste is a critical component of ensuring a safe and

compliant operational environment. Fenofibrate-d6, a deuterated form of the lipid-regulating

agent Fenofibrate, requires careful handling and disposal due to its potential environmental

impact. This guide provides a comprehensive, step-by-step procedure for the proper disposal

of Fenofibrate-d6, aligning with best practices for laboratory safety and environmental

stewardship.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Fenofibrate-d6 with the

appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[1]

Work should be conducted in a well-ventilated area or under a fume hood to avoid inhalation of

any dust or fumes.
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The primary hazard associated with Fenofibrate-d6 is its potential for long-lasting harmful

effects on aquatic life.[2][3][4] Therefore, it must be treated as hazardous chemical waste and

disposed of through a licensed contractor. Do not dispose of Fenofibrate-d6 down the drain or

in regular laboratory trash.

Waste Classification: Classify Fenofibrate-d6 waste as "Hazardous Waste." Due to its

environmental hazards, it should not be mixed with non-hazardous waste streams.

Containerization:

Place all solid Fenofibrate-d6 waste and any materials contaminated with it (e.g.,

weighing papers, contaminated gloves, pipette tips) into a dedicated, properly sealed, and

compatible hazardous waste container.[5][6]

If dealing with solutions of Fenofibrate-d6, use a designated, leak-proof liquid waste

container. Do not mix with incompatible waste streams.[5][6]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[1][5]

The label must include the full chemical name: "Fenofibrate-d6."

Indicate the approximate quantity or concentration of the waste.

Note any solvents or other chemicals mixed with the waste.

Include the date of accumulation.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[1][7]

The SAA should be at or near the point of generation and under the control of laboratory

personnel.[1][7]

Ensure the storage area is secure and away from general laboratory traffic.
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Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's specific

procedures to request a pickup from the Environmental Health and Safety (EHS)

department or a contracted hazardous waste disposal service.[1]

Do not attempt to transport the hazardous waste off-site yourself.

Quantitative Data Summary
While specific quantitative disposal limits are determined by local, regional, and national

regulations, the hazard classifications provide a basis for its proper management.

Hazard Information Classification Source

Aquatic Hazard (Chronic)
H412: Harmful to aquatic life

with long lasting effects.
Safety Data Sheet[2]

Aquatic Hazard (Long-term)
H413: May cause long lasting

harmful effects to aquatic life.
Safety Data Sheet[3][4]

Target Organ Toxicity

(Repeated Exposure)

H373: May cause damage to

organs through prolonged or

repeated exposure.

Safety Data Sheet[3][4]

Experimental Protocols
The provided information does not contain specific experimental protocols for the disposal of

Fenofibrate-d6, as disposal is primarily managed through licensed hazardous waste

contractors. The key "protocol" is the adherence to the procedural steps for waste segregation,

labeling, and institutional pickup outlined above.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Fenofibrate-d6
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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